Cas no 1805278-44-7 (Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate
• CAS No: 1805278-44-7
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 4846343
• Update Time: 2025-05-20

Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate

• Inchi： 1S/C11H13F2NO3/c1-3-17-9(15)4-7-5-14-6-8(16-2)10(7)11(12)13/h5-6,11H,3-4H2,1-2H3
• InChI Key： XHOCYBPIQXIUER-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=CC=1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• XLogP3: 1.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate

Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate: A Comprehensive Overview

Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate, with the CAS number 1805278-44-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in organic synthesis and their role in pharmaceuticals, agrochemicals, and materials science. The structure of Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate features a pyridine ring substituted with a difluoromethyl group at position 4, a methoxy group at position 3, and an acetate ester group at position 5. These substituents contribute to its distinctive chemical behavior and reactivity.

The synthesis of Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate typically involves multi-step organic reactions, often utilizing intermediates such as pyridine aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts, such as palladium or copper complexes, has been reported to facilitate key steps in the construction of the pyridine ring system. Additionally, the incorporation of fluorinated groups has been optimized through electrophilic fluorination techniques, ensuring high yields and purity.

One of the most promising applications of Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate lies in its potential as a precursor for bioactive molecules. Pyridine derivatives are known for their ability to modulate biological pathways, making them valuable candidates in drug discovery. Recent studies have explored the anti-inflammatory and antioxidant properties of this compound, suggesting its potential utility in treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions. Furthermore, its fluorinated substituents enhance its lipophilicity, which is advantageous for improving drug bioavailability.

In the agrochemical sector, Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate has shown promise as a component in herbicides and insecticides. Its ability to inhibit key enzymes involved in plant growth or insect metabolism makes it a viable candidate for developing eco-friendly pest control solutions. Researchers have also investigated its photostability under UV light, which is crucial for agricultural applications where prolonged exposure to sunlight is common.

From a materials science perspective, this compound has been explored as a building block for advanced polymers and coatings. Its electron-withdrawing groups can impart desirable electronic properties to materials, making them suitable for applications in electronics or optoelectronics. Recent experiments have demonstrated its potential as a dopant in organic semiconductors, enhancing charge transport properties and device performance.

The environmental impact of Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate has also been a topic of interest. Studies on its biodegradation pathways have revealed that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about long-term environmental persistence. However, further research is needed to assess its impact on non-target organisms and ecosystems.

In conclusion, Ethyl 4-(difluoromethyl)-3-methoxypyridine-5-acetate (CAS No: 1805278-44-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for researchers aiming to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.